Cas no 20824-56-0 (Ethylenediaminetetraacetic Acid Diammonium Salt)

• Product Name: Ethylenediaminetetraacetic Acid Diammonium Salt
• CAS No: 20824-56-0
• MF: C₁₀H₂₂N₄O₈
• MW: 326.303682804108
• CID: 88225
• PubChem ID: 2734667
• Update Time: 2025-04-18

Ethylenediaminetetraacetic Acid Diammonium Salt Chemical and Physical Properties

Names and Identifiers

• diammonium dihydrogen ethylenediaminetetraacetate
• Ethylenediamine-N,N,N',N'-tetraacetic Acid Diammonium Salt (2NH4)
• ETHYLENEDIAMINETETRAACETIC ACID DIAMMONIUM SALT
• 2Nh4(Edta2Nh4)
• 2Nh4(EdtaNh4)
• ammonia,(1:2)
• DIAMMONIUM ETHYLENEDIAMINETETRAACETATE
• Diammoniumethylenediaminetetraaceticacid
• edta diammonium salt dihydrate
• EDTA.(NH4)2
• Ethylenebisnitrilotetraacetic acid
• EthylenediaMinetetraacetic acid diaMMoniuM salt hydrate
• ETHYLENEDIAMINETETRAACETIC DIAMMONIUM SALT
• Glycine, N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, diammonium salt
• n,n'-1,2-ethanediylbis[n-(carboxymethyl)-glycin diammonium salt
• 20824-56-0
• Diammonium EDTA
• diammonium 2,2'-{ethane-1,2-diylbis[(carboxymethyl)imino]}diacetate
• diazanium;2-[2-[carboxylatomethyl(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetate
• Glycine, N,N'-1,2-ethanediylbis[N-(carboxymethyl)-, ammonium salt (1:2)
• DTXSID9027813
• Ethylenediaminetetraacetic Acid Diammonium Salt

• MDL： MFCD00036454
• Inchi： 1S/C10H16N2O8.2H3N/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);2*1H3
• InChI Key： KYQODXQIAJFKPH-UHFFFAOYSA-N
• SMILES： OC(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)O)=O.[NH4+].[NH4+]
• BRN： 7785165

Computed Properties

• Exact Mass: 326.14400
• Monoisotopic Mass: 326.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 336
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: Not available
• Melting Point: 215-217°C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• PSA: 162.16000
• LogP: -1.42340
• Vapor Pressure: Not available

Ethylenediaminetetraacetic Acid Diammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives